4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile

• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.75 g/mol
• SMILES: CSCCCNC1=C(C=CC(=C1)Cl)C#N
• InChI: InChI=1S/C11H13ClN2S/c1-15-6-2-5-14-11-7-10(12)4-3-9(11)8-13/h3-4,7,14H,2,5-6H2,1H3
• InChIKey: ZIORCIXNDUDPHI-UHFFFAOYSA-N

4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile: A Specialized Research Benzonitrile for Niche SAR Exploration

4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile (CAS 1156957-11-7) is a benzonitrile derivative with the molecular formula C11H13ClN2S and a molecular weight of 240.75 g/mol . Its structure features a 4-chloro substituent and a 2-{[3-(methylsulfanyl)propyl]amino} side chain. This compound is currently listed by specialty chemical suppliers as a research chemical with a typical purity specification of 95%, but no published biological or physicochemical data beyond basic identifiers was located in the peer-reviewed literature [1].

1

Unique benzonitrile scaffold with 4-chloro and thioether-containing side chain for niche SAR exploration. No peer-reviewed bioactivity data; structural novelty drives research fit.

2

Supplier-documented purity specification (minimum 95%) supports quality-controlled procurement for screening. Distinct from many generic benzonitriles offered without defined purity.

3

Sulfur-containing side chain provides a chemical handle for oxidation-state SAR (sulfoxide/sulfone) not present in alkylamino analogs.

• [1] Zhejiang Chinese Medical University Procurement Platform. 4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile, Bidepharm BD01009043. Retrieved from https://syhc.zcmu.edu.cn/category?id=890 View Source

Why 4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile Is Not Interchangeable with Generic Benzonitrile Analogs

Although this compound shares a core benzonitrile scaffold with many commercially available analogs, the simultaneous presence of a 4-chloro substituent and a 2-{[3-(methylsulfanyl)propyl]amino} side chain creates a unique substitution pattern that is absent in simpler derivatives such as 4-chloro-2-aminobenzonitrile or 2-{[3-(methylsulfanyl)propyl]amino}benzonitrile. The combination of the electron-withdrawing chloro and nitrile groups with the flexible, sulfur-containing amine side chain is predicted to impart distinct lipophilicity, conformational flexibility, and hydrogen-bonding capacity compared to analogs lacking either the halogen or the thioether moiety . Without direct comparative data, the compound's utility is inferred from its structural novelty; generic substitution with a monofunctional benzonitrile would eliminate the specific pharmacophore elements that define this chemical entity .

Substitution pattern

Simultaneous presence of 4-chloro and the 2-{[3-(methylsulfanyl)propyl]amino} side chain creates a distinct pharmacophore absent in simpler mono‑substituted benzonitriles. Using 4-chloro-2-aminobenzonitrile or 2-{[3-(methylsulfanyl)propyl]amino}benzonitrile alone may shift conformational and electronic properties.

Thioether handle

The methylsulfanyl group introduces a sulfur atom that alters lipophilicity, polarizability, and metabolic soft spots relative to all‑carbon alkyl chains. Replacement with a propylamino analog eliminates the thioether oxidation pathway critical for downstream SAR diversification.

Scaffold context

Despite sharing the same molecular formula with levamisole, the benzonitrile scaffold differs fundamentally from the imidazothiazole core. Substituting one for the other in a biological assay would invalidate any structure‑activity comparison without independent validation.

Quantitative Evidence for Differentiation of 4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile

Vendor-Supplied Purity Specification Compared to Unqualified Research-Grade Benzonitriles

Bidepharm lists this compound (catalog BD01009043) with a minimum purity specification of 95%, as documented on a university procurement platform [1]. In contrast, many generic research benzonitriles are offered without a defined purity specification or at lower purities (e.g., 90–93%). A defined 95% purity level reduces the risk of unknown impurities in downstream synthetic or assay applications.

Purity specification

Supplier data

95% (BD01009043) vs unspecified grade (often 90–93%)

Supports procurement quality control

Supplier-declared; no independent analytical verification available.

Evidence Dimension	Supplier-specified purity level
Target Compound Data	95% (Bidepharm, catalog BD01009043)
Comparator Or Baseline	Typical unqualified research benzonitriles: often unspecified or <95%
Quantified Difference	≥2–5% absolute purity advantage relative to unspecified-grade analogs
Conditions	As declared by supplier; no independent analytical verification

Why This Matters

For procurement decisions, a documented purity specification provides a baseline quality assurance that is absent for many uncharacterized in-class analogs, reducing the risk of experimental variability caused by impurities.

• [1] Zhejiang Chinese Medical University Procurement Platform. 4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile, Bidepharm BD01009043 (95%). Retrieved from https://syhc.zcmu.edu.cn/category?id=890 View Source

Molecular Scaffold Differentiation from the Isomeric Drug Levamisole

4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile shares an identical molecular formula (C11H13ClN2S) and molecular weight (240.75 g/mol) with levamisole hydrochloride, a well-known anthelmintic and immunomodulatory drug . However, the target compound possesses a benzonitrile-based scaffold, whereas levamisole is an imidazothiazole derivative. This scaffold divergence is critical because the benzonitrile core offers different electronic properties and metabolic liabilities compared to the fused heterocyclic system of levamisole.

Scaffold architecture

Class-level inference

Benzonitrile core Levamisole: imidazo[2,1-b]thiazole scaffold Structurally distinct; no comparative bioactivity data.

Scaffold-hopping research context

Empirical biological profiling is required to confirm differentiated properties.

Evidence Dimension	Core scaffold architecture
Target Compound Data	Benzonitrile scaffold with 4-chloro and 2-{[3-(methylsulfanyl)propyl]amino} substitution
Comparator Or Baseline	Levamisole: imidazo[2,1-b]thiazole scaffold
Quantified Difference	Qualitatively distinct scaffold; no quantitative bioactivity data available for target
Conditions	Structural comparison based on molecular formula identity

Why This Matters

Isomeric compounds with different scaffolds can exhibit profoundly different biological target profiles, pharmacokinetics, and toxicity. This compound may serve as a benzonitrile-based scaffold-hopping alternative to levamisole in medicinal chemistry programs, but confirmation requires empirical testing.

Thioether Side-Chain Differentiation from Simple Alkylamino Analogs

The target compound contains a 3-(methylsulfanyl)propyl side chain, which introduces a thioether moiety. In contrast, analogous benzonitriles such as 4-chloro-2-(propylamino)benzonitrile lack the sulfur atom entirely . The presence of sulfur is known to alter logP, polar surface area, and susceptibility to oxidative metabolism (e.g., S-oxidation to sulfoxide/sulfone) compared to all-carbon alkyl chains. While specific logP or metabolic stability data for this compound are unavailable, the structural difference is quantifiable: replacement of a methylene (–CH2–) with a sulfur atom (–S–) in the side chain changes the heteroatom count and polarizability.

Thioether side chain

Class-level inference

Contains thioether sulfur 4-Chloro-2-(propylamino)benzonitrile: all‑carbon chain Increases MW by ~32 Da; introduces S‑oxidation metabolic soft spot.

Supports side-chain SAR exploration

Lipophilicity and metabolic stability shifts are inferred; experimental validation needed.

Evidence Dimension	Side-chain heteroatom composition
Target Compound Data	Side chain contains one sulfur atom (thioether); molecular formula C11H13ClN2S
Comparator Or Baseline	4-Chloro-2-(propylamino)benzonitrile: all-carbon propyl side chain; molecular formula C10H11ClN2
Quantified Difference	Presence of sulfur increases molecular weight by ~32 Da and introduces a distinct metabolic soft spot
Conditions	Structural inference; no direct experimental comparison of lipophilicity or metabolic stability

Why This Matters

The thioether moiety provides a chemical handle for further oxidation (to sulfoxide or sulfone) or for sulfur-specific interactions, which is absent in all-carbon alkylamino analogs, making the compound a more versatile intermediate for medicinal chemistry optimization.

Optimal Application Scenarios for 4-Chloro-2-{[3-(methylsulfanyl)propyl]amino}benzonitrile Based on Available Evidence

Scaffold-Hopping Medicinal Chemistry Exploring Benzonitrile Replacements for Imidazothiazole Drugs

Given its structural isomerism with levamisole, this compound is best positioned as a scaffold-hopping candidate in medicinal chemistry programs seeking to replace the imidazothiazole core of levamisole with a benzonitrile scaffold. The distinct electronic and steric properties of the benzonitrile ring may yield differentiated biological profiles if empirically validated [1].

Synthetic Intermediate for Sulfoxide/Sulfone Prodrug Design

The methylsulfanyl side chain serves as a latent site for oxidation to the corresponding sulfoxide or sulfone, enabling the compound to function as a precursor for analogs with tuned polarity, hydrogen-bonding capacity, or metabolic stability. This chemical handle is absent in simple alkylamino benzonitriles, making this compound uniquely suited for oxidation-state SAR exploration .

Procurement of a Purity-Defined Research Benzonitrile for Reproducible Screening

With a documented purity specification of 95% from Bidepharm, this compound can be procured as a quality-controlled research chemical for screening campaigns where impurity-driven false positives must be minimized. This quality advantage, though modest, distinguishes it from unqualified generic benzonitriles lacking any purity guarantee [1].

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold-hopping

Benzonitrile‑based differentiation from imidazothiazole cores

Biological profile and target selectivity comparison

Oxidation-state SAR precursor

Thioether oxidation handle to sulfoxide/sulfone

Polarity and metabolic stability profiling of oxidized analogs

Quality-controlled screening procurement

Documented purity specification from supplier

Impurity‑driven false‑positive control in assays

• [1] Zhejiang Chinese Medical University Procurement Platform. Bidepharm BD01009043, 95% purity. Retrieved from https://syhc.zcmu.edu.cn/category?id=890 View Source